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Compound of Interest

Compound Name: 3-Octyn-1-ol

Cat. No.: B076992

An In-depth Technical Guide to the Safe Handling, and Storage of 3-Octyn-1-ol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Always consult the most current Safety Data Sheet (SDS) from
your supplier and follow all applicable local, state, and federal regulations.

Introduction

3-Octyn-1-ol is a valuable acetylenic alcohol intermediate in organic synthesis, finding
applications in the preparation of various fine chemicals and pharmaceutical compounds.[1] Its
unique chemical structure, featuring both a hydroxyl group and a carbon-carbon triple bond,
allows for a wide range of chemical transformations.[2] This guide provides a detailed overview
of the safety, handling, and storage considerations for 3-Octyn-1-ol to ensure its safe use in a
laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Octyn-1-ol is presented in Table 1.
This data is essential for understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties of 3-Octyn-1-ol
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Property Value Reference(s)
CAS Number 14916-80-4 [3114]
Molecular Formula C8H140 [4]
Molecular Weight 126.20 g/mol [31[4]
Appearance Colorless to light yellow liquid [1]
Boiling Point 86-88 °C (at 9 mmHg) [5]
Melting Point -39°C (estimate) [5]
Density 0.880 g/mL at 25 °C [31[5]
Flash Point >230 °F (>110 °C) [6]
Solubility Soluble in water [51[7]
Refractive Index (n20/D) 1.4569 [31[5]

Hazard Identification and Toxicology

3-Octyn-1-ol is classified as a hazardous substance. A summary of its GHS classification is
provided in Table 2.

Table 2: GHS Hazard Classification for 3-Octyn-1-ol

Hazard Class Hazard Category Hazard Statement Reference(s)

Skin H315: Causes skin
Category 2 [4]

Corrosion/Irritation irritation

H319: Causes serious
Category 2A L [4]
eye Irritation

Serious Eye

Damage/Eye Irritation

Specific Target Organ
Toxicity - Single H335: May cause

_ Category 3 _ o [4]
Exposure (Respiratory respiratory irritation

Tract Irritation)
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Toxicological Summary:

o Acute Toxicity: There is no specific LD50 or LC50 data available for 3-Octyn-1-0l.[8] Its
toxicological properties have not been thoroughly investigated.[6]

Skin Irritation: Causes skin irritation.[4]

Eye Irritation: Causes serious eye irritation.[4]

Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors or mists.[4][6]

Carcinogenicity: This product is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.
[8]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[6]

o Ensure that an eyewash station and safety shower are readily accessible.[9]

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 3.

Table 3: Recommended Personal Protective Equipment for Handling 3-Octyn-1-ol
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Protection Type Specification Reference(s)

Safety glasses with side-
Eye/Face Protection shields conforming to EN166 [6]
or NIOSH-approved goggles.

Chemical-resistant gloves
(e.g., nitrile rubber) inspected

Skin Protection prior to use. A lab coat or other  [6]
protective clothing should be

worn.

If working outside of a fume
hood or if vapor/mist
) ) concentrations are high, use a
Respiratory Protection ] [6]
NIOSH-approved respirator
with an appropriate cartridge

(e.g., type ABEK).

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[6]

¢ Do not breathe vapors or mists.[6]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]
o Keep away from heat, sparks, and open flames.[10]

A general workflow for handling hazardous chemicals is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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